7-Hydroxy-3-(4-methoxyphenyl)-5-methylchromen-4-one
Overview
Description
7-Hydroxy-3-(4-methoxyphenyl)-5-methylchromen-4-one is a hydroxycoumarin that is coumarin substituted by a methyl group at position 4, a hydroxy group at position 7 and a p-methoxyphenyl group at position 3 .
Synthesis Analysis
The synthesis of 7-hydroxy-4-substituted coumarins, which includes 7-Hydroxy-3-(4-methoxyphenyl)-5-methylchromen-4-one, has been explored using the Pechmann coumarin synthesis method . The influence of various Lewis acids on the reaction was discussed, and the optimal synthesis conditions were explored .Molecular Structure Analysis
The molecular formula of 7-Hydroxy-3-(4-methoxyphenyl)-5-methylchromen-4-one is C17H14O4 . The InChI is 1S/C17H14O4/c1-10-14-8-5-12 (18)9-15 (14)21-17 (19)16 (10)11-3-6-13 (20-2)7-4-11/h3-9,18H,1-2H3 .Physical And Chemical Properties Analysis
The physical and chemical properties of 7-Hydroxy-3-(4-methoxyphenyl)-5-methylchromen-4-one include a molecular weight of 282.29 g/mol . Other properties such as density, boiling point, vapour pressure, enthalpy of vaporization, flash point, index of refraction, molar refractivity, polar surface area, polarizability, and molar volume are not explicitly mentioned in the search results.Scientific Research Applications
- Research Context : Scientists investigate its potential as a natural antioxidant, which could protect cells from oxidative stress and prevent diseases related to free radical damage .
- Research Context : Researchers explore its effects on inflammation pathways, aiming to develop novel anti-inflammatory drugs or natural remedies .
- Research Context : Studies investigate its impact on cancer cell lines, tumor growth inhibition, and mechanisms of action. It may serve as a lead compound for drug development .
- Research Context : Scientists explore its inhibitory effects on specific enzymes (e.g., kinases, proteases) involved in various diseases. It could be a valuable starting point for drug discovery .
- Research Context : Researchers study its flavor-enhancing properties and potential use in food and fragrance formulations .
Antioxidant Activity
Anti-Inflammatory Effects
Anticancer Properties
Enzyme Inhibition
Flavor and Fragrance Industry
Photoprotective Properties
Safety and Hazards
Future Directions
Coumarin compounds, including 7-Hydroxy-3-(4-methoxyphenyl)-5-methylchromen-4-one, play an important role in improving human life and promoting societal well-being. Therefore, the synthesis and application of coumarin derivatives have attracted the attention of many research groups . The versatility and chemical properties of this scaffold have been attracting the attention of researchers all over the world .
properties
IUPAC Name |
7-hydroxy-3-(4-methoxyphenyl)-5-methylchromen-4-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14O4/c1-10-7-12(18)8-15-16(10)17(19)14(9-21-15)11-3-5-13(20-2)6-4-11/h3-9,18H,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UKNAHPHZOVNWLJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC2=C1C(=O)C(=CO2)C3=CC=C(C=C3)OC)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
282.29 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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